Cas no 91134-18-8 (Benzeneacetonitrile, a-hydroxy-3,4,5-trimethoxy-)

• Product Name: Benzeneacetonitrile, a-hydroxy-3,4,5-trimethoxy-
• CAS No: 91134-18-8
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 805743
• PubChem ID: 3021771
• Update Time: 2025-04-19

Benzeneacetonitrile, a-hydroxy-3,4,5-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-hydroxy-3,4,5-trimethoxy-
• (3,4,5-trimethoxyphenyl)glycolonitrile
• 2-hydroxy-2-(3,4,5-trimethoxyphenyl)acetonitrile
• Hydroxy(3,4,5-trimethoxyphenyl)acetonitrile
• NS00124241
• DTXSID70919933
• 91134-18-8
• EINECS 293-815-8

• Inchi： 1S/C11H13NO4/c1-14-9-4-7(8(13)6-12)5-10(15-2)11(9)16-3/h4-5,8,13H,1-3H3
• InChI Key： OXSJBPBUDGORCM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(C#N)O)=CC=1OC)OC

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.7Ų